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Compound of Interest

Compound Name: M4K2281

Cat. No.: B15136520

For Researchers, Scientists, and Drug Development Professionals

M4K2281 is a potent and selective inhibitor of Activin receptor-like kinase-2 (ALK2), also known
as ACVRL1.[1][2] Developed as a conformationally constrained analog, M4K2281 demonstrates
significant promise for targeted therapeutic applications, particularly in diseases driven by
aberrant ALK2 signaling, such as Diffuse Intrinsic Pontine Glioma (DIPG).[2][3][4] This
document provides an in-depth guide to the selectivity profile of M4K2281, detailing its
inhibitory activity against a panel of kinases, the experimental methodologies used for its
characterization, and its mechanism of action.

Data Presentation: Kinase Inhibition Profile

The selectivity of MAK2281 and its analogs was primarily assessed against members of the
ALK family of kinases. The following table summarizes the biochemical potency (IC50) of
M4K2281 and a key related compound, M4K2304, against ALK2 and other closely related
kinases.
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Kinase Target M4K2281 IC50 (nM) M4K2304 IC50 (nM)
ALK2 (ACVR1) 2 1180
ALK4 (ACVR1B) - 393-fold selective over ALK4

Exceptionally selective over

ALK5 (TGFB-R1) ALKE

Slight improvement in

ALK1 o
selectivity over ALK1

Slight improvement in

ALK6 N
selectivity over ALK6

Note: Specific IC50 values for M4K2281 against ALK1, ALK4, ALKS5, and ALK6 are not
explicitly detailed in the provided search results, but the qualitative descriptions from the source
material indicate a favorable selectivity profile. For the related compound M4K2304, a
substantial 393-fold selectivity over ALK4 was reported.[2][3]

A broader kinome-wide selectivity analysis was performed on the related compound M4K2304,
revealing a generally favorable profile with limited off-target activity. The most sensitive off-
target kinases included RIPK2, DDR1, BRK, EGFR-L858R, EGFR-L861Q, TNIK, Lyn, and
CK1.[2]

Mechanism of Action

M4K2281 functions as a Type | kinase inhibitor, binding to the ATP-binding pocket of the ALK2
kinase domain.[2][4] This competitive inhibition prevents the phosphorylation of downstream
signaling molecules, primarily SMAD1/5/8, thereby blocking the propagation of the signaling

cascade.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Overview]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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